Ethyl 2-(3-amino-6-phenylthieno[2,3-b]pyridine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3-amino-6-phenylthieno[2,3-b]pyridine-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C25H23N3O3S2/c1-2-31-25(30)19-15-10-6-7-11-18(15)32-24(19)28-22(29)21-20(26)16-12-13-17(27-23(16)33-21)14-8-4-3-5-9-14/h3-5,8-9,12-13H,2,6-7,10-11,26H2,1H3,(H,28,29)
• InChI Key: NBVZLWOFGKTTER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=C(C4=C(S3)N=C(C=C4)C5=CC=CC=C5)N
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol
• CAS No.: 923173-60-8

Description

Ethyl 2-(3-amino-6-phenylthieno[2,3-b]pyridine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H23N3O3S2 and its molecular weight is 477.6. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Ethyl 2-(3-amino-6-phenylthieno[2,3-b]pyridine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has been utilized in the synthesis of novel heterocyclic compounds. For example, it has been involved in the formation of derivatives in new heterocyclic systems like pyrano[2′,3′-4,5]-thieno[3,2-c]pyridine, showcasing its versatility in organic synthesis (Volovenko et al., 1983).

Pharmaceutical Applications

In pharmaceutical research, this compound has been utilized in the development of potential medicinal agents. For instance, the synthesis of tetrahydropyridothienopyrimidine derivatives, which have potential applications in drug development, has involved the use of this compound (Bakhite et al., 2005).

Synthesis of Polyfunctional Derivatives

This compound is instrumental in synthesizing various polyfunctionally substituted derivatives, such as pyran, pyridine, and pyridazine derivatives, demonstrating its critical role in creating complex organic structures (Mohareb et al., 2004).

Development of GyrB Inhibitors

It has been used in the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. Compounds derived from this chemical have shown promising activity in inhibiting Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase super coiling assay, indicating its potential in tuberculosis treatment (Jeankumar et al., 2013).

Antimicrobial Applications

The compound has also been used as a building block for the synthesis of heterocyclic systems with antimicrobial properties. These include thieno[2,3-d]-pyrimidine, thieno[2',3':4,5]pyrimido[1,2-a][1,3,5]triazine, thieno[2,3-d]-1,3-thiazine, and 1,2,4-triazole systems, which have been evaluated for their antimicrobial activities (Hemdan et al., 2015).

Catalytic Reactions

This compound has been involved in catalytic reactions such as the phosphine-catalyzed [4 + 2] annulation, leading to the formation of highly functionalized tetrahydropyridines. This demonstrates its role in facilitating complex chemical reactions (Zhu et al., 2003).

Anticancer Research

This compound has been used as a precursor for synthesizing compounds with anticancer activity. Some of these compounds have shown potent activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).

Future Directions

: El-Meligie, S. E. M., Khalil, N. A., El-Nassan, H. B., & Ibraheem, A. A. M. (2020). New synthetic approaches to thieno[3,2-d]pyrimidine and thieno

Mechanism of Action

Mode of Action

It’s worth noting that the reaction of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid gave angular (±)-7,7a-dihydropyrido[3",2":4’,5’]thieno[2’,3’:5,6]pyrimido[2,1-a]isoindole-6,12-diones .

Biochemical Pathways

Thienopyridine derivatives have been shown to have antimicrobial properties .

Result of Action

Related compounds have been shown to have antimicrobial properties .